6-Amino-3-(2,5-dimethyl-3-thienyl)-4-(4-hydroxy-3,5-dimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C21H20N4O4S
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 6-amino-3-(2,5-dimethylthiophen-3-yl)-4-(4-hydroxy-3,5-dimethoxyphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C21H20N4O4S/c1-9-5-12(10(2)30-9)18-17-16(13(8-22)20(23)29-21(17)25-24-18)11-6-14(27-3)19(26)15(7-11)28-4/h5-7,16,26H,23H2,1-4H3,(H,24,25)
• InChI Key: DZRHMWRVXHWHJO-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(S1)C)C2=C3C(C(=C(OC3=NN2)N)C#N)C4=CC(=C(C(=C4)OC)O)OC

Description

6-Amino-3-(2,5-dimethyl-3-thienyl)-4-(4-hydroxy-3,5-dimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained attention due to its potential use in scientific research. This compound is a pyrano[2,3-c]pyrazole derivative, which means that it contains a pyrazole ring fused with a pyran ring.

Mechanism of Action

The mechanism of action of 6-Amino-3-(2,5-dimethyl-3-thienyl)-4-(4-hydroxy-3,5-dimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves its ability to bind to specific enzymes and receptors. For example, this compound binds to the active site of PTP1B and inhibits its activity, which leads to increased insulin sensitivity and decreased glucose production in the liver. Similarly, this compound binds to the substrate binding site of SERT and inhibits its activity, which leads to increased levels of serotonin in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-Amino-3-(2,5-dimethyl-3-thienyl)-4-(4-hydroxy-3,5-dimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile depend on its target enzyme or receptor. For example, inhibition of PTP1B leads to increased insulin sensitivity and decreased glucose production in the liver, which could potentially be beneficial for the treatment of type 2 diabetes and obesity. Inhibition of SERT leads to increased levels of serotonin in the brain, which could potentially be beneficial for the treatment of depression and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Amino-3-(2,5-dimethyl-3-thienyl)-4-(4-hydroxy-3,5-dimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its ability to selectively inhibit specific enzymes and receptors. This allows researchers to study the effects of inhibiting these targets without affecting other biological processes. However, one limitation of using this compound is its potential toxicity and side effects, which could affect the validity of the experimental results.

Future Directions

There are several future directions for the research on 6-Amino-3-(2,5-dimethyl-3-thienyl)-4-(4-hydroxy-3,5-dimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One direction is to study its potential use in the treatment of type 2 diabetes and obesity by targeting PTP1B. Another direction is to study its potential use in the treatment of depression and anxiety by targeting SERT. Additionally, further research could be done to optimize the synthesis method of this compound and to study its potential toxicity and side effects in more detail.

Synthesis Methods

The synthesis of 6-Amino-3-(2,5-dimethyl-3-thienyl)-4-(4-hydroxy-3,5-dimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves the reaction of 2,5-dimethyl-3-thiophenecarboxaldehyde, 4-hydroxy-3,5-dimethoxybenzaldehyde, ethyl cyanoacetate, and ammonium acetate in the presence of piperidine and acetic acid. The reaction mixture is stirred at room temperature for several hours, and the resulting product is purified through column chromatography.

Scientific Research Applications

6-Amino-3-(2,5-dimethyl-3-thienyl)-4-(4-hydroxy-3,5-dimethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has potential applications in scientific research due to its ability to inhibit certain enzymes and receptors. For example, this compound has been shown to inhibit the activity of protein tyrosine phosphatase 1B (PTP1B), which is a potential target for the treatment of type 2 diabetes and obesity. Additionally, this compound has been shown to inhibit the activity of the serotonin transporter (SERT), which is a potential target for the treatment of depression and anxiety.